Cas no 135782-29-5 (Methyl 4-benzylmorpholine-2-carboxylate)

• Product Name: Methyl 4-benzylmorpholine-2-carboxylate
• CAS No: 135782-29-5
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• MDL: MFCD16990656
• CID: 1026343
• PubChem ID: 50989152
• Update Time: 2025-06-08

Methyl 4-benzylmorpholine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-benzylmorpholine-2-carboxylate
• 4-benzyl-2-Morpholinecarboxylic acid methyl ester
• 4-Cbz-2-morpholinecarboxylic acid methyl ester
• 4-benzylmorpholine-2-carboxy ester
• 2-Morpholinecarboxylic acid, 4-(phenylmethyl)-, methyl ester
• 4-(Phenylmethyl)-2-morpholinecarboxylic acid methyl ester
• XXHMAJMVQRTGQE-UHFFFAOYSA-N
• NE19156
• SB22736
• LS40130
• AB0035559
• ST24025349
• X9931
• 4-Benzylmorpholine-2-c
• AS-31759
• EN300-67348
• SCHEMBL2069105
• SY033762
• 135782-29-5
• AMY15765
• Z1079168988
• MFCD16990656
• F8889-9365
• DB-024562
• 4-Benzylmorpholine-2-carboxylic acid methyl ester
• AKOS005264733
• Methyl4-benzylmorpholine-2-carboxylate
• CS-0036372
• 4-Benzylmorpholine-2-carboxylic acid methyl ester, AldrichCPR
• DTXSID70679106

• MDL： MFCD16990656
• Inchi： 1S/C13H17NO3/c1-16-13(15)12-10-14(7-8-17-12)9-11-5-3-2-4-6-11/h2-6,12H,7-10H2,1H3
• InChI Key： XXHMAJMVQRTGQE-UHFFFAOYSA-N
• SMILES： O1CCN(CC2C=CC=CC=2)CC1C(=O)OC

Computed Properties

• Exact Mass: 235.12100
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8
• XLogP3: 1.3

Experimental Properties

• Density: 1.150
• PSA: 38.77000
• LogP: 0.99830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on Methyl 4-benzylmorpholine-2-carboxylate

Recent Advances in the Study of Methyl 4-benzylmorpholine-2-carboxylate (CAS: 135782-29-5) and Its Applications in Chemical Biology and Medicine

Methyl 4-benzylmorpholine-2-carboxylate (CAS: 135782-29-5) is a compound of growing interest in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory disorders. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for Methyl 4-benzylmorpholine-2-carboxylate, emphasizing its role as a precursor for novel morpholine derivatives. The study demonstrated that the compound could be efficiently synthesized through a multi-step process involving benzylation and esterification, with a high yield and purity. The researchers also investigated the compound's stability under various physiological conditions, which is crucial for its potential use in drug formulations.

Another significant development was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where Methyl 4-benzylmorpholine-2-carboxylate was identified as a promising scaffold for the design of sigma-1 receptor ligands. The study utilized molecular docking and in vitro assays to demonstrate the compound's affinity for the sigma-1 receptor, a target implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings suggest that derivatives of Methyl 4-benzylmorpholine-2-carboxylate could serve as potential therapeutics for these conditions.

Further research has also explored the compound's anti-inflammatory properties. A 2023 study in the European Journal of Pharmacology found that Methyl 4-benzylmorpholine-2-carboxylate derivatives exhibited significant inhibition of pro-inflammatory cytokines in vitro, suggesting their potential as anti-inflammatory agents. The study highlighted the compound's ability to modulate key signaling pathways, such as NF-κB, which play a central role in inflammation.

In addition to its pharmacological applications, Methyl 4-benzylmorpholine-2-carboxylate has been investigated for its utility in chemical biology. A recent study in ACS Chemical Biology demonstrated its use as a fluorescent probe for imaging cellular processes. The compound's unique structural features allowed for selective labeling of specific cellular components, providing a valuable tool for studying intracellular dynamics.

Despite these promising findings, challenges remain in the development of Methyl 4-benzylmorpholine-2-carboxylate-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed in future studies. However, the compound's versatility and the growing body of research supporting its applications make it a compelling candidate for further investigation.

In conclusion, Methyl 4-benzylmorpholine-2-carboxylate (CAS: 135782-29-5) represents a valuable compound in the fields of chemical biology and medicinal chemistry. Its diverse applications, from drug discovery to chemical probes, underscore its potential to contribute to advancements in healthcare and scientific research. Continued exploration of its properties and derivatives is likely to yield further insights and therapeutic opportunities.